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Compound of Interest

Compound Name: 2-Methoxy-6-nitrobenzoic Acid

Cat. No.: B1631576

This guide provides a comprehensive technical overview of 2-Methoxy-6-nitrobenzoic acid, a
crucial chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into its fundamental properties, synthesis, and applications,
underpinned by a commitment to scientific integrity and practical insights.

Section 1: Core Molecular and Physical Properties

2-Methoxy-6-nitrobenzoic acid is an aromatic compound with the chemical formula CsH7NOs.
[1][2] Its structure is characterized by a benzoic acid backbone substituted with a methoxy
group (-OCHs) and a nitro group (-NOz2). This unique combination of an electron-donating
methoxy group and an electron-withdrawing nitro group significantly influences its chemical
reactivity and physical properties.[1]

The molecular weight of 2-Methoxy-6-nitrobenzoic acid is approximately 197.14 g/mol .[2][3]
This value is a cornerstone for stoichiometric calculations in synthetic protocols and for
analytical characterization.

Table 1: Physicochemical Properties of 2-Methoxy-6-nitrobenzoic Acid
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Property Value Source(s)
Molecular Formula CsH7NOs [1112]
Molecular Weight 197.14 g/mol [2][3]

CAS Number 53967-73-0 [1]12114]
Appearance Solid at room temperature [1]

Melting Point 180°C [2]

Boiling Point (Predicted) 3746 £27.0 °C [2]

Density (Predicted) 1.430 g/cm3 [2]
Solubility Soluble in organic solvents [1]

The presence of the carboxylic acid functional group imparts acidic properties, enabling it to
undergo reactions such as esterification and amidation.[1] Furthermore, the nitro group can be
reduced, adding to its versatility in synthetic chemistry.[1]

Section 2: Synthesis and Mechanistic Insights

The synthesis of 2-Methoxy-6-nitrobenzoic acid and its analogs often involves multi-step
processes. A common precursor is 2-methyl-6-nitrobenzoic acid, which serves as a key raw
material.[5][6] The synthesis of this precursor can be achieved through the oxidation of 3-nitro-
o-xylene.[5][6][7]

A generalized synthetic pathway can be visualized as follows:
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Caption: Generalized synthetic pathway for 2-Methoxy-6-nitrobenzoic acid and its analogs.

Experimental Protocol: Synthesis of 2-methyl-6-nitrobenzoic acid from 3-nitro-o-xylene

This protocol is based on a general procedure described in the literature.[7]

e Reaction Setup: In a 100 mL autoclave, add 1,2-dimethyl-3-nitrobenzene (3 mmol, 1.0 eq.)
and sodium hydroxide (22.5 mmol, 7.5 eq.).

o Solvent Addition: Add 5 mL of ethanol to the autoclave.

o Oxygen Purge: Purge the autoclave with oxygen three times.

e Pressurization and Heating: Maintain the oxygen pressure at 1.8 MPa and heat the reaction
in an oil bath at 65°C for 24 hours.

» Work-up: Upon completion, dilute the reaction mixture with methanol and neutralize the pH
to 6-7.

« |solation: Remove the solvent under reduced pressure. Add ethyl acetate and dry the organic
layer.

 Purification: Separate the product by column chromatography to obtain 2-methyl-6-
nitrobenzoic acid.[7]
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The causality behind these steps lies in creating an environment for the selective oxidation of
one of the methyl groups of 3-nitro-o-xylene to a carboxylic acid. The use of a pressurized
oxygen atmosphere and a strong base facilitates this transformation.

Section 3: Applications in Research and
Development

2-Methoxy-6-nitrobenzoic acid and its derivatives are valuable intermediates in several fields,
particularly in the synthesis of pharmaceuticals and agrochemicals.[1][8]

Pharmaceutical Development: Its structural motifs are found in various biologically active
molecules. For instance, the related compound 2-methyl-6-nitrobenzoic acid is a precursor for
anti-inflammatory and analgesic drugs.[8] The methoxy and nitro functional groups offer
handles for further chemical modifications, allowing for the generation of diverse compound
libraries for drug discovery screening.

Agrochemicals: This class of compounds is utilized in the formulation of herbicides and
pesticides.[8] For example, 2-methyl-6-nitrobenzoic acid is an important raw material for the
synthesis of the fungicide metrafenone.[5]

Material Science: The compound can also act as a building block in the production of specialty
polymers, contributing to the development of materials with specific properties.[8]

Workflow for Utilizing 2-Methoxy-6-nitrobenzoic Acid in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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